Cas no 33766-30-2 (Bicyclo[3.1.0]hexan-3-one, 4-methyl-1-(1-methylethyl)-, (1R,4R,5S)-)

• Product Name: Bicyclo[3.1.0]hexan-3-one, 4-methyl-1-(1-methylethyl)-, (1R,4R,5S)-
• CAS No: 33766-30-2
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 1465644
• PubChem ID: 6553876
• Update Time: 2025-04-20

Bicyclo[3.1.0]hexan-3-one, 4-methyl-1-(1-methylethyl)-, (1R,4R,5S)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexan-3-one, 4-methyl-1-(1-methylethyl)-, (1R,4R,5S)-
• (-)-.BETA.-THUJONE
• (1R,4R,5S)-thujan-3-one
• (-)-3-Thujone
• 33766-30-2
• (1R,4R,5S)-4-methyl-1-(propan-2-yl)bicyclo[3.1.0]hexan-3-one (1R,4R,5S)-thujan-3-one
• DTXSID50424914
• (-)-beta-thujone
• (1R,4R,5S)-4-methyl-1-(propan-2-yl)bicyclo[3.1.0]hexan-3-one
• (-)-cis-Thujone
• Isothujone, (-)-
• (-)-Isothujone
• CHEBI:50046
• L-Isothujone
• 0871SY94RA
• trans-thujone
• Bicyclo(3.1.0)hexan-3-one, 4-methyl-1-(1-methylethyl)-, (1R,4R,5S)-
• Q27121870
• LMPR0102120040
• UNII-0871SY94RA
• (1R,4R,5S)-1-isopropyl-4-methylbicyclo[3.1.0]hexan-3-one
• (1R,4R,5S)-4-methyl-1-propan-2-ylbicyclo[3.1.0]hexan-3-one

• Inchi： 1S/C10H16O/c1-6(2)10-4-8(10)7(3)9(11)5-10/h6-8H,4-5H2,1-3H3/t7-,8+,10-/m1/s1
• InChI Key： USMNOWBWPHYOEA-KHQFGBGNSA-N
• SMILES： O=C1C[C@@]2(C(C)C)C[C@H]2[C@H]1C

Computed Properties

• Exact Mass: 152.12018
• Monoisotopic Mass: 152.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.3

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids